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Compound of Interest

Compound Name: Ralaniten

Cat. No.: B610411 Get Quote

For researchers and scientists engaged in the development of novel therapeutics, the proper

management of chemical waste is a critical component of laboratory safety and regulatory

compliance. This document provides a comprehensive guide to the proper disposal procedures

for Ralaniten, an antagonist of the androgen receptor N-terminal domain currently under

investigation for the treatment of castration-resistant prostate cancer.[1][2]

Given that Ralaniten is a research compound, specific federal or institutional disposal

guidelines may not be explicitly established. Therefore, the following procedures are based on

general best practices for the disposal of non-radioactive, solid chemical waste in a laboratory

setting. It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance and to ensure compliance with local and federal regulations.

[3][4][5]

Chemical and Physical Properties of Ralaniten
A thorough understanding of a compound's properties is essential for its safe handling and

disposal.
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Property Value Source

Chemical Formula C21H27ClO5

Molar Mass 394.9 g/mol

Appearance Solid

Solubility
Sparingly soluble in DMSO

and Ethanol (1-10 mg/mL)

Storage

Solid Powder: -20°C for 12

months; 4°C for 6 months. In

Solvent: -80°C for 6 months;

-20°C for 1 month.

Step-by-Step Disposal Procedures for Ralaniten
Waste
The following workflow outlines the necessary steps for the safe disposal of Ralaniten and

materials contaminated with it. This process is designed to minimize exposure and ensure that

the waste is handled in accordance with general laboratory safety protocols.
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Pre-Disposal Steps

Containment & Labeling

Disposal Pathway

Start: Generation of Ralaniten Waste

1. Wear Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

Always begin with safety

2. Segregate Waste at Source
(Solid vs. Liquid, Sharps)

3. Package Solid Waste in a Labeled,
Sealable Container

Proper containment is crucial

4. Label Container Clearly:
'Ralaniten Waste', Hazard Symbols,

Date, Researcher Name

5. Store in Designated Hazardous
Waste Accumulation Area

Follow institutional protocols

6. Contact Institutional EHS for Pickup

7. Complete Waste Pickup Request Form

8. EHS Collects Waste for Final Disposal

End: Compliant Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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